3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(3,4-difluorophenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H7F5O2/c15-11-2-1-7(6-12(11)16)8-3-9(13(20)21)5-10(4-8)14(17,18)19/h1-6H,(H,20,21)
• InChI Key: YJSLRWWGEGRWPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)F)F
• Molecular Formula: C14H7F5O2
• DSSTOX Substance ID: DTXSID30689625
• Molecular Weight: 302.20 g/mol
• CAS RN: 1261903-83-6

Description

3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% (3,4-DFPTBA) is a fluorinated aromatic carboxylic acid that has been widely used in various scientific research applications due to its unique properties. It is a versatile compound that can be used in a number of different ways in the lab, such as a reagent, catalyst, or an intermediate for the synthesis of other compounds. 3,4-DFPTBA has been studied extensively for its biochemical and physiological effects and has been found to have a wide range of potential applications in the laboratory.

Mechanism of Action

The mechanism of action of 3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% is not fully understood, but it is believed to act as a proton acceptor in the presence of an aqueous base. This allows it to be used as a catalyst in a number of different reactions, such as the synthesis of esters and amides.
Biochemical and Physiological Effects
3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been studied extensively for its biochemical and physiological effects. It has been found to have a wide range of potential applications, including as an anti-inflammatory, anti-cancer, and anti-bacterial agent. In addition, it has been found to have anti-oxidant properties and has been shown to have potential use as an anti-aging agent.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% in the lab is its versatility. It can be used in a number of different reactions, such as the synthesis of esters and amides, and it can be used as a catalyst in a variety of different reactions. However, it does have some limitations. It is not very stable in the presence of light, and it is also not very soluble in water. In addition, it is not very soluble in organic solvents, so it may be difficult to use in certain reactions.

Future Directions

There are a number of potential future directions for the use of 3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% in scientific research. It could be used in the synthesis of more complex organic compounds, such as pharmaceuticals, dyes, and other specialty chemicals. It could also be used in the development of new catalysts and reagents for use in organic synthesis. In addition, it could be used in the development of new anti-inflammatory, anti-cancer, and anti-bacterial agents. Finally, it could be used in the development of new anti-oxidant agents for use in the treatment of age-related diseases.

Synthesis Methods

The synthesis of 3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% is relatively straightforward and involves the reaction of 3,4-difluorobenzoyl chloride with trifluoromethylbenzene in the presence of an aqueous base, such as sodium hydroxide. The reaction is carried out at room temperature and the product is purified by recrystallization.

Scientific Research Applications

3-(3,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been widely used in scientific research due to its unique properties. It is a versatile compound that can be used in a number of different ways in the lab, such as a reagent, catalyst, or an intermediate for the synthesis of other compounds. It has been used in the synthesis of various organic compounds, such as esters, amides, and heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.